Cas no 19776-79-5 (2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI))

• Product Name: 2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI)
• CAS No: 19776-79-5
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 192867
• PubChem ID: 539874
• Update Time: 2025-04-19

2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI)
• 5-ethyl-2,3-dimethyl-6-oxooxane-2-carboxylic acid
• 2H-Pyran-2-carboxylic acid,5-ethyltetrahydro-2,3-dimethyl-6-oxo
• Clivonecicacid,tetrahydro
• Dihydrosyneilesinolid B
• Dihydrosyneilesinolide-B
• Tetrahydroclivonecicacid
• JACODINE
• SENECIPHYLLIN
• ALPHA-LONGILOBINE
• SCHEMBL2804462
• 2H-Pyran-2-carboxylic acid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo-
• 5-Ethyl-2,3-dimethyl-6-oxotetrahydro-2H-pyran-2-carboxylic acid #
• 19776-82-0
• 5-ethyltetrahydro-2,3-dimethyl-6-oxo-2h-pyran-2-carboxylic acid
• SFIVAOKHDPXDRC-UHFFFAOYSA-N
• 19776-79-5
• 2H-Pyran-2-carboxylic acid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo-, (2S)-
• Clivonecic acid, tetrahydro-
• FT-0645048
• DTXSID70337198

• Inchi： 1S/C10H16O4/c1-4-7-5-6(2)10(3,9(12)13)14-8(7)11/h6-7H,4-5H2,1-3H3,(H,12,13)
• InChI Key： SFIVAOKHDPXDRC-UHFFFAOYSA-N
• SMILES： O1C(C(CC)CC(C)C1(C(=O)O)C)=O

Computed Properties

• Exact Mass: 333.15800
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: 无臭 发白的固体
• Melting Point: 217-218°C (Lit.)
• PSA: 76.07000
• LogP: 1.05080

2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI) Security Information

• Hazardous Material transportation number：UN 1544
• Hazardous Material Identification：
• Risk Phrases：R23/24/25